![molecular formula C11H11BrFNO2 B1346764 (4-Bromo-2-fluorophenyl)(morpholino)methanone CAS No. 924642-61-5](/img/structure/B1346764.png)
(4-Bromo-2-fluorophenyl)(morpholino)methanone
Overview
Description
“(4-Bromo-2-fluorophenyl)(morpholino)methanone” is a chemical compound with the molecular formula C11H11BrFNO2 . It is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the peptide coupling of 4-bromo-2-fluorobenzoic acid with an amine in dichloromethane, using HATU and diisopropyl ethyl amine . Another method involves the reaction of 2-Fluoro-4-bromobenzoyl chloride with diisopropylethylamine and morpholine .Chemical Reactions Analysis
The compound can undergo several chemical reactions. For instance, it can react with N-ethyl-N,N-diisopropylamine in dichloromethane at 20℃ for 12 hours . It can also react with triethylamine in dichloromethane at 15 - 25℃ for 2 hours in an inert atmosphere .Physical And Chemical Properties Analysis
The compound has a molecular weight of 288.11 g/mol. Other physical and chemical properties such as density, boiling point, and vapor pressure are not available from the search results.Scientific Research Applications
Synthesis and Crystal Structure Analysis :
- A study discussed the synthesis of a related compound, highlighting the process of condensation and cyclisation, and its potential as an antitumor agent, specifically against cancer cell lines like A549, BGC-823, and HepG-2 (Tang & Fu, 2018).
- Another research focused on the synthesis and structural exploration of a novel bioactive heterocycle, which was evaluated for its antiproliferative activity (Prasad et al., 2018).
Antioxidant Properties :
- Research has been conducted on derivatives of (4-Bromo-2-fluorophenyl)(morpholino)methanone, investigating their potential as antioxidants. The study synthesized various derivatives and assessed their effectiveness in scavenging free radicals, indicating promising antioxidant properties (Çetinkaya et al., 2012).
Imaging and Diagnostic Applications :
- A study synthesized a compound for potential use as a PET imaging agent in Parkinson's disease, demonstrating the diverse applications of these compounds in medical diagnostics (Wang et al., 2017).
Characterization of Morpholine Derivatives :
- Research has been done on the synthesis and characterization of various morpholine derivatives, providing foundational knowledge for understanding the properties and applications of such compounds (Ai-xi, 2005).
Application in Cancer Therapeutics :
- There has been significant focus on the synthesis of morpholine conjugated benzophenone analogues, with studies evaluating their roles in inhibiting neoplastic development, indicating potential therapeutic applications in cancer treatment (Al‐Ghorbani et al., 2017).
Crystal Structure Synthesis :
- The synthesis and crystal structure of related compounds have been explored, providing insights into the physical and chemical properties of these molecules (Xin-mou, 2009).
Mechanistic Studies :
- Some research delved into the mechanisms of reactions involving similar compounds, such as studying the defluorination process of an aminofluorophenyl oxazolidinone, which can help in understanding the chemical behavior of (4-Bromo-2-fluorophenyl)(morph
Development of Pharmaceutical Intermediates :
- Research has been conducted on the practical synthesis of chiral morpholine and its derivatives, highlighting their importance as intermediates in pharmaceutical development (Kopach et al., 2009).
Enzyme Inhibition for Medical Applications :
- Studies have been performed on morpholino(phenylpiperazin-1-yl)methanones as potent and selective inhibitors of specific enzymes, with potential applications in treating hormone-related cancers and leukemia (Flanagan et al., 2014).
Exploration of Novel Antioxidant Compounds :
- Research into the synthesis and antioxidant properties of diphenylmethane derivative bromophenols, including natural products, has been conducted. These studies contribute to the understanding of the antioxidant potential of these compounds (Balaydın et al., 2010).
Safety and Hazards
properties
IUPAC Name |
(4-bromo-2-fluorophenyl)-morpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrFNO2/c12-8-1-2-9(10(13)7-8)11(15)14-3-5-16-6-4-14/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBNMLDNDQYRTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=C(C=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90640914 | |
Record name | (4-Bromo-2-fluorophenyl)(morpholin-4-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90640914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
924642-61-5 | |
Record name | (4-Bromo-2-fluorophenyl)(morpholin-4-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90640914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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